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Compound of Interest

Compound Name: Isomorellinol

Cat. No.: B15581190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data essential for
the characterization of Isomorellinol, a caged polyprenylated xanthone. The information
detailed herein is critical for the unambiguous identification, purity assessment, and further
development of this potent natural product for therapeutic applications.

Spectroscopic Data for Isomorellinol
Characterization

The structural elucidation of Isomorellinol is primarily achieved through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These
techniques provide detailed information about the molecule's atomic connectivity,
stereochemistry, and overall composition.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is crucial for determining the elemental
composition of Isomorellinol.

Table 1: High-Resolution Mass Spectrometry (HRMS) Data for Isomorellinol
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o Mass-to-Charge Ratio
lonization Mode (miz) Molecular Formula
mlz

ESI-MS [M+H]* Cs3H3707

Note: The specific m/z value may vary slightly depending on the instrument and experimental

conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H-NMR and 3C-NMR spectroscopy are indispensable for elucidating the complex, caged
structure of Isomorellinol. The chemical shifts (&) are reported in parts per million (ppm) and
are referenced to a standard solvent signal.

At present, a complete, publicly available, tabulated dataset of the *H and *3C NMR chemical
shifts for Isomorellinol is not readily found in the scientific literature. The following tables are
placeholders to be populated with experimental data as it becomes available.

Table 2: 1H-NMR Spectroscopic Data for Isomorellinol (Placeholder)

. Chemical Shift () o Coupling Constant
Position Multiplicity
ppm (J) Hz

Data Unavailable

Table 3: 3C-NMR Spectroscopic Data for Isomorellinol (Placeholder)

Position Chemical Shift (6) ppm

Data Unavailable

Experimental Protocols

The following sections outline the typical experimental procedures for the isolation and
spectroscopic analysis of Isomorellinol.
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Isolation of Isomorellinol

Isomorellin is a naturally occurring caged xanthone that can be isolated from the resin of
Garcinia hanburyi[1]. The general workflow for its isolation is as follows:

................. Solvent Extraction Crudeexvract | Liquid-Liquid Partitioning | [ cotumn c ] Further separation HpLC | solaion
(e.g., with methanol or ethanol) (e.g., hexane, ethyl acetate) | | (Silica gel) | s
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Caption: General workflow for the isolation of Isomorellinol.

Spectroscopic Analysis

High-resolution mass spectra are typically acquired using an electrospray ionization (ESI)
source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

. Dissolve in suitable solvent . P . . - Mass Analyzer -
Isomorellinol Sample (e.g., Methanol) }—D{ Direct infusion or LC introduction }—D{ Electrospray lonization (ESI) }—D{ (TOF or Orbitrap) }—b{ Data Acquisition

Click to download full resolution via product page

Caption: Workflow for HRMS analysis of Isomorellinol.

NMR spectra are recorded on high-field spectrometers (e.g., 400 MHz or higher). The sample
is dissolved in a deuterated solvent, and various 1D and 2D NMR experiments (COSY, HSQC,
HMBC, NOESY) are performed to fully assign the proton and carbon signals.

Signaling Pathway Involvement

Isomorellinol has been shown to exert its biological effects, particularly its anti-cancer
properties, by modulating key cellular signaling pathways.

Inhibition of NF-kB and p38 MAPK Pathways

Research has demonstrated that Isomorellinol can inhibit the proliferation and invasion of
cholangiocarcinoma cells by suppressing the nuclear factor-kappa B (NF-kB) and p38 mitogen-
activated protein kinase (MAPK) signaling pathways[1][2].
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Caption: Isomorellinol's inhibitory effect on key signaling pathways.

This guide serves as a foundational resource for professionals engaged in the study and
development of Isomorellinol. The provided spectroscopic data and experimental protocols
are essential for ensuring the quality and reproducibility of research in this promising area of
natural product chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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